Quercetin-3-O-beta-D-glucopyranosyl-6"-acetate
Quercetin-3-O-beta-D-glucopyranosyl-6"-acetate
Quercetin 3-(6''-acetylglucoside) belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Quercetin 3-(6''-acetylglucoside) is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, quercetin 3-(6''-acetylglucoside) is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
54542-51-7
VCID:
VC0190379
InChI:
InChI=1S/C23H22O13/c1-8(24)33-7-15-17(29)19(31)20(32)23(35-15)36-22-18(30)16-13(28)5-10(25)6-14(16)34-21(22)9-2-3-11(26)12(27)4-9/h2-6,15,17,19-20,23,25-29,31-32H,7H2,1H3
SMILES:
CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O
Molecular Formula:
C23H22O13
Molecular Weight:
506.4 g/mol
Quercetin-3-O-beta-D-glucopyranosyl-6"-acetate
CAS No.: 54542-51-7
Natural Products
VCID: VC0190379
Molecular Formula: C23H22O13
Molecular Weight: 506.4 g/mol
| CAS No. | 54542-51-7 |
|---|---|
| Product Name | Quercetin-3-O-beta-D-glucopyranosyl-6"-acetate |
| Molecular Formula | C23H22O13 |
| Molecular Weight | 506.4 g/mol |
| IUPAC Name | [6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C23H22O13/c1-8(24)33-7-15-17(29)19(31)20(32)23(35-15)36-22-18(30)16-13(28)5-10(25)6-14(16)34-21(22)9-2-3-11(26)12(27)4-9/h2-6,15,17,19-20,23,25-29,31-32H,7H2,1H3 |
| Standard InChIKey | IGLUNMMNDNWZOA-UHFFFAOYSA-N |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O |
| Description | Quercetin 3-(6''-acetylglucoside) belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Quercetin 3-(6''-acetylglucoside) is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, quercetin 3-(6''-acetylglucoside) is primarily located in the cytoplasm. |
| PubChem Compound | 15596585 |
| Last Modified | Oct 28 2021 |
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